Cas no 74359-10-7 (2-Propenoic acid,2-fluoro-, 2,2,2-trifluoroethyl ester)

• Product Name: 2-Propenoic acid,2-fluoro-, 2,2,2-trifluoroethyl ester
• CAS No: 74359-10-7
• MF: C₅H₄F₄O₂
• MW: 172.077675819397
• MDL: MFCD04039290
• CID: 562571
• PubChem ID: 2782531
• Update Time: 2025-05-21

2-Propenoic acid,2-fluoro-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-fluoro-, 2,2,2-trifluoroethyl ester
• 2,2,2-TRIFLUOROETHYL-2-FLUOROACRYLATE
• 2,2,2-trifluoroethyl 2-fluoroacrylate
• 2-Fluoroacrylic acid 2,2,2-trifluoroethyl ester
• 2-FLUOROPROPENOIC ACID-2,2,2-TRIFLUOROETHYL ESTER
• 74359-10-7
• SCHEMBL1122824
• COXVPPNYSBFWNG-UHFFFAOYSA-N
• MFCD04039290
• AKOS006229625
• 2,2,2-trifluoroethyl alpha-fluoroacrylate
• 2,2,2-trifluoroethyl 2-fluoroprop-2-enoate
• G62863

• MDL： MFCD04039290
• Inchi： 1S/C5H4F4O2/c1-3(6)4(10)11-2-5(7,8)9/h1-2H2
• InChI Key： COXVPPNYSBFWNG-UHFFFAOYSA-N
• SMILES： FC(COC(C(=C)F)=O)(F)F

Computed Properties

• Exact Mass: 172.01500
• Monoisotopic Mass: 172.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 28/30mm
• Flash Point: 21.2°C
• Refractive Index: 1.335
• PSA: 26.30000
• LogP: 1.57510

2-Propenoic acid,2-fluoro-, 2,2,2-trifluoroethyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propenoic acid,2-fluoro-, 2,2,2-trifluoroethyl ester

Introduction to 2-Propenoic acid, 2-fluoro-, 2,2,2-trifluoroethyl ester (CAS No. 74359-10-7) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-Propenoic acid, 2-fluoro-, 2,2,2-trifluoroethyl ester, identified by the chemical abstracts service number 74359-10-7, is a fluorinated carboxylic acid ester that has garnered significant attention in the fields of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural features—including a fluoro-substituted propenoic acid moiety and a trifluoroethyl group—exhibits distinct chemical properties that make it a valuable intermediate in the development of novel agrochemicals, materials, and medicinal agents. The incorporation of fluorine atoms into the molecular framework not only enhances the lipophilicity and metabolic stability of the compound but also influences its electronic and steric interactions, making it a versatile building block for synthetic chemists.

The fluorine atom at the α-position of the propenoic acid backbone in CAS No. 74359-10-7 plays a pivotal role in modulating the reactivity and functionality of the molecule. Fluorinated compounds are well-documented for their improved bioavailability, resistance to metabolic degradation, and altered pharmacokinetic profiles in biological systems. In recent years, researchers have leveraged these properties to design more effective drug candidates targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The trifluoroethyl ester moiety further contributes to the compound's stability under harsh reaction conditions while providing additional handles for further functionalization via cross-coupling reactions or nucleophilic substitutions.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 2-propenoic acid, 2-fluoro-, 2,2,2-trifluoroethyl ester, opening new avenues for exploration in medicinal chemistry. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the α-position of the fluorinated carboxylic acid ester, generating novel heterocyclic scaffolds with potential pharmacological activity. These strategies align with the growing trend toward "one-pot" or "streamlined" synthetic routes that minimize waste and improve scalability—a critical consideration for industrial applications.

The pharmaceutical industry has shown particular interest in fluorinated carboxylic esters due to their role as key intermediates in antiviral and anticancer agents. For example, modifications of the fluorinated propenoic acid ester structure have been explored as inhibitors of protease enzymes involved in viral replication or tumor progression. Preliminary studies suggest that compounds derived from CAS No. 74359-10-7 exhibit promising inhibitory activity against certain enzyme targets while maintaining favorable pharmacokinetic properties. Such findings underscore the importance of this class of compounds in drug discovery pipelines.

Beyond pharmaceutical applications, 2-propenoic acid, 2-fluoro-, 2,2,2-trifluoroethyl ester finds utility in materials science as a precursor for high-performance polymers and liquid crystals. The presence of fluorine atoms imparts thermal stability and chemical resistance to resulting materials, making them suitable for use in electronics or specialized coatings. Researchers have also investigated its potential as a monomer for copolymerization with other functionalized olefins to create advanced hybrid materials with tailored mechanical and optical properties.

The synthesis of CAS No. 74359-10-7 typically involves multi-step organic transformations starting from commercially available fluorinated precursors such as trifluoroacetic acid or diethyl trifluoroacetate. Modern catalytic systems have refined these processes to enhance atom economy and reduce reliance on hazardous reagents. For instance, enzymatic esterification has been employed as an environmentally benign alternative to traditional chemical methods for introducing the trifluoroethyl group into the molecular framework.

In conclusion,CAS No. 74359-10-7, representing 2-propenoic acid, 2-fluoro-, 2,2,2-trifluoroethyl ester, represents a cornerstone compound in contemporary chemical research with far-reaching implications across multiple disciplines. Its unique structural attributes—particularly the combination of a fluoro-substituted propenoic acid core and a trifluoroethyl ester group—position it as an indispensable tool for synthetic chemists striving to develop innovative solutions in medicine and materials science. As methodologies continue to evolve toward greener and more efficient synthetic strategies,CAS No. 74359-10-7 will undoubtedly remain at the forefront of scientific inquiry.